Cas no 2566-31-6 (Dipropylglycine)

• Product Name: Dipropylglycine
• CAS No: 2566-31-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD02092972
• CID: 266069
• PubChem ID: 97817
• Update Time: 2025-11-01

Dipropylglycine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-propylpentanoic acid
• Di-n-PropylGlycine
• DIPROPYLGLYCINE
• Norvaline, 2-propyl-
• 2,2-dipropylglycine
• 2-amino-2-n-propylvaleric acid
• 2-amino-2-propyl-pentanoic acid
• 2-amino-2-propyl-valeric acid
• 2-propyl-2-aminopentanoic acid
• AmbotzHAA6130
• Norvaline,2-propyl
• 2-Propyl-DL-norvaline
• FT-0654905
• 2566-31-6
• J-016093
• AKOS000168812
• DTXSID80180359
• PS-12768
• NSC 44104
• NSC-44104
• SCHEMBL348479
• CZHCGMZJLLOYJW-UHFFFAOYSA-N
• D87291
• CS-0205135
• MFCD02092972
• alpha,alpha-Di-n-propylglycine
• Norvaline,2-propyl-
• NSC44104
• Di-n-propylglycine (H-Dpg-OH)
• DTXCID40102850
• Dipropylglycine

• MDL： MFCD02092972
• Inchi： 1S/C8H17NO2/c1-3-5-8(9,6-4-2)7(10)11/h3-6,9H2,1-2H3,(H,10,11)
• InChI Key： CZHCGMZJLLOYJW-UHFFFAOYSA-N
• SMILES： OC(C(CCC)(CCC)N)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.06900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dipropylglycine

Dipropylglycine (CAS No. 2566-31-6): A Comprehensive Overview

Dipropylglycine (CAS No. 2566-31-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of dipropylglycine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

Dipropylglycine is a dipeptide derivative with the molecular formula C₇H₁₄N₂O₂. It consists of two propyl groups attached to a glycine backbone. The compound is characterized by its high solubility in water and polar organic solvents, making it suitable for a wide range of applications. The presence of the amino and carboxylic acid functional groups imparts unique reactivity and stability to dipropylglycine.

Synthesis Methods

The synthesis of dipropylglycine can be achieved through several routes, each with its advantages and limitations. One common method involves the condensation of glycine with propylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). Another approach involves the reaction of propionyl chloride with glycine followed by reduction to form the desired dipeptide. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts and microwave-assisted reactions.

Biological Activities and Applications

Dipropylglycine has been extensively studied for its biological activities, particularly in the context of pharmaceuticals and drug development. Research has shown that dipropylglycine exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been investigated for its antioxidant and neuroprotective effects, which could have implications in neurodegenerative disorders such as Alzheimer's disease.

In the pharmaceutical industry, dipropylglycine is used as an intermediate in the synthesis of various drugs. Its ability to enhance solubility and stability makes it valuable in formulating drug delivery systems. For instance, it has been used to improve the bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

Recent Research Advancements

The latest research on dipropylglycine has focused on expanding its applications and understanding its mechanisms of action. A study published in the Journal of Medicinal Chemistry reported that dipropylglycine-based derivatives showed promising activity against multidrug-resistant bacteria, highlighting its potential as an antibacterial agent. Another study in the European Journal of Pharmacology demonstrated that dipropylglycine could modulate ion channels in neuronal cells, suggesting its role in regulating neuronal function.

In materials science, dipropylglycine has been explored for its use in developing functional polymers and coatings. Its amphiphilic nature makes it suitable for creating self-assembled monolayers (SAMs) on various surfaces, which can be used in biosensors and drug delivery systems. Recent work has also shown that dipropylglycine